Cas no 1146289-89-5 (Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate)

• Product Name: Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate
• CAS No: 1146289-89-5
• MF: C₁₁H₁₃ClN₂O₅S
• MW: 320.749320745468
• CID: 5054092
• Update Time: 2026-02-28

Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate
• methyl 6-chloro-5-morpholin-4-ylsulfonylpyridine-3-carboxylate
• Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate

• Inchi： 1S/C11H13ClN2O5S/c1-18-11(15)8-6-9(10(12)13-7-8)20(16,17)14-2-4-19-5-3-14/h6-7H,2-5H2,1H3
• InChI Key： UEWKLVJLHRGJCH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=CN=1)S(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• XLogP3: 0.4
• Topological Polar Surface Area: 94.2

Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate

Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate, identified by the CAS number 1146289-89-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a chlorine atom at position 6, a morpholine sulfonyl group at position 5, and a methyl ester group at position 3. These substituents contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate in the development of novel therapeutic agents. The pyridine ring serves as a versatile scaffold for various functional groups, making it a valuable structure in medicinal chemistry. The presence of the morpholine sulfonyl group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the methyl ester group at position 3 plays a crucial role in stabilizing the molecule and influencing its pharmacokinetic properties.

One of the most promising applications of this compound is in the field of oncology. Researchers have explored its potential as an anticancer agent, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. The sulfonyl group has been shown to interact with key enzymes and receptors, making it a potential candidate for inhibiting cancer cell proliferation. Furthermore, the chlorine substituent at position 6 contributes to the molecule's electronic properties, enhancing its ability to bind to biological targets.

In recent years, advancements in synthetic chemistry have enabled more efficient methods for synthesizing Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate. Traditional methods involved multi-step reactions with low yields, but modern techniques such as microwave-assisted synthesis and catalytic processes have significantly improved the synthesis efficiency. These improvements have made the compound more accessible for large-scale production and further research.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. For instance, researchers have investigated its potential as a ligand in metalloporphyrin complexes, which are used in various industrial and biomedical applications.

Moreover, the compound's unique electronic properties have led to its use in organic electronics. The pyridine ring's aromaticity and electron-withdrawing groups make it suitable for applications in organic light-emitting diodes (OLEDs) and other electronic devices. Recent studies have demonstrated its potential as an efficient electron transport material, paving the way for its use in next-generation electronic devices.

In conclusion, Methyl 6-chloro-5-(morpholine-4-sulfonyl)pyridine-3-carboxylate is a multifaceted compound with significant implications across various scientific disciplines. Its structural features make it a valuable asset in drug discovery, materials science, and organic electronics. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.